[1-(5-Bromothiophen-2-yl)ethyl](2-methoxyethyl)amine

• Molecular Formula: C9H14BrNOS
• Molecular Weight: 264.18 g/mol
• IUPAC Name: 1-(5-bromothiophen-2-yl)-N-(2-methoxyethyl)ethanamine
• InChI: InChI=1S/C9H14BrNOS/c1-7(11-5-6-12-2)8-3-4-9(10)13-8/h3-4,7,11H,5-6H2,1-2H3
• InChI Key: OOGFOQUPBQXTOF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)Br)NCCOC

Description

1-(5-Bromothiophen-2-yl)ethylamine is a secondary amine featuring a brominated thiophene ring and a 2-methoxyethyl substituent. Its molecular formula is C₉H₁₅BrNOS, with a molecular weight of 273.19 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(5-Bromothiophen-2-yl)ethylamine typically involves the following steps:

Bromination of Thiophene: The starting material, thiophene, is brominated using bromine or a brominating agent to yield 5-bromothiophene.

Alkylation: The 5-bromothiophene is then subjected to an alkylation reaction with an appropriate alkylating agent to introduce the ethyl group at the 2-position.

Amination: The resulting intermediate is then reacted with 2-methoxyethylamine under suitable conditions to form the final product.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield, purity, and cost-effectiveness. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene ring, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can target the bromine atom, potentially replacing it with hydrogen or other substituents.

Substitution: The bromine atom in the thiophene ring can be substituted with various nucleophiles through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be employed in substitution reactions.

Major Products:

Oxidation: Sulfoxides, sulfones.

Reduction: Dehalogenated products.

Substitution: Various substituted thiophenes depending on the nucleophile used.

Scientific Research Applications

Chemistry:

Building Block: The compound serves as a versatile building block in organic synthesis, enabling the construction of more complex molecules.

Biology:

Biological Probes: It can be used as a probe in biological studies to investigate the interactions of thiophene-containing compounds with biological systems.

Medicine:

Drug Development: The compound’s structural features make it a candidate for drug development, particularly in the design of molecules targeting specific biological pathways.

Industry:

Material Science: It can be utilized in the development of advanced materials, such as conductive polymers and organic semiconductors.

Mechanism of Action

The mechanism of action of 1-(5-Bromothiophen-2-yl)ethylamine depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The thiophene ring can engage in π-π stacking interactions, while the amine group can form hydrogen bonds, contributing to the compound’s overall activity.

Comparison with Similar Compounds

Structural Variations and Physicochemical Properties

The table below highlights key structural and physicochemical differences between the target compound and its analogs:

Compound Name	Molecular Formula	Molecular Weight	Halogen (Position)	Aromatic System	Amine Substituent	Key Features
1-(5-Bromothiophen-2-yl)ethylamine	C₉H₁₅BrNOS	273.19	Br (5-thiophene)	Thiophene	2-Methoxyethyl	Bromine enhances electrophilicity; methoxyethyl improves solubility .
(3-Bromothiophen-2-yl)methylamine	C₈H₁₂BrNOS	250.16	Br (3-thiophene)	Thiophene	2-Methoxyethyl	Bromine at 3-position alters electronic distribution; shorter chain reduces steric bulk .
2-(5-Chlorothiophen-2-yl)-2-methoxyethan-1-amine	C₇H₁₀ClNOS	191.68	Cl (5-thiophene)	Thiophene	2-Methoxyethyl	Chlorine (smaller, less polarizable) vs. bromine; lower molecular weight .
1-(4-Bromophenyl)ethylamine	C₁₁H₁₆BrNO	274.16	Br (4-phenyl)	Benzene	2-Methoxyethyl	Benzene lacks sulfur; bromine on phenyl may increase hydrophobicity .
[(5-Bromofuran-2-yl)methyl][1-(2-methylphenyl)ethyl]amine	C₁₄H₁₆BrNO	294.19	Br (5-furan)	Furan	1-(2-Methylphenyl)ethyl	Furan (oxygen-based) vs. thiophene; methylphenyl adds steric hindrance .

Key Observations

Halogen Effects: Bromine (Br) at the 5-position on thiophene (target compound) increases polarizability compared to chlorine (Cl) in analog C₇H₁₀ClNOS . This may enhance binding to aromatic receptors or enzymes. Bromine on phenyl (e.g., C₁₁H₁₆BrNO) shifts electronic effects from sulfur-mediated conjugation to inductive withdrawal .

Furan (oxygen-containing): Less electron-rich than thiophene, reducing stability under acidic conditions . Benzene: Lacks heteroatom-mediated reactivity but offers predictable π-π stacking interactions .

Substituent Impact: 2-Methoxyethyl: Common in analogs (e.g., C₈H₁₂BrNOS, C₁₁H₁₆BrNO), this group enhances water solubility via ether oxygen and hydrogen-bonding .

Biological Activity

The compound 1-(5-Bromothiophen-2-yl)ethylamine is a synthetic organic molecule that exhibits potential biological activity due to its unique structural features, including a bromothiophene moiety and a methoxyethyl amine functional group. This article explores the biological activity of this compound, focusing on its pharmacological properties, synthesis methods, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The chemical structure of 1-(5-Bromothiophen-2-yl)ethylamine can be represented as follows:

$$\text{C}_{12}\text{H}_{14}\text{BrN}_1\text{S}$$

This compound features:

• A bromothiophene ring, which is known for its diverse biological activities.
• An ethyl chain linked to the thiophene, enhancing lipophilicity.
• A methoxyethyl amine group that may contribute to its interaction with biological targets.

Antimicrobial Properties

Research indicates that compounds similar to 1-(5-Bromothiophen-2-yl)ethylamine often exhibit antimicrobial properties. For instance, related thiophene derivatives have shown significant antibacterial activity against various strains such as Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) ranging from 4 to 32 µg/mL . The mechanism involves disruption of bacterial cell membranes, leading to cell lysis and death.

Neuropharmacological Effects

The methoxyethyl amine group suggests potential neuropharmacological effects. Compounds with similar structures have been reported to act as serotonin receptor antagonists and modulators of dopamine transporters . Such interactions could position 1-(5-Bromothiophen-2-yl)ethylamine as a candidate for treating mood disorders or neurodegenerative diseases.

Structure-Activity Relationships (SAR)

Understanding the SAR is crucial for optimizing the biological activity of 1-(5-Bromothiophen-2-yl)ethylamine. The following table summarizes the relationship between structural modifications and biological activity observed in related compounds:

Compound Name	Structural Features	Biological Activity
[1-(5-Bromothiophen-2-yl)ethyl]amine	Bromothiophene, methoxyethyl amine	Potential antidepressant
5-Bromo-2-thiophenemethanol	Bromothiophene without amine	Moderate antimicrobial
N,N-Dimethylaminopropylthiophene	Longer chain, basic amine	Neuroactive
4-Methoxyphenethylamine	Aromatic amine	Stimulant effects

This comparison illustrates that the combination of bromothiophene and methoxyethyl functionalities may confer unique pharmacological properties not found in other compounds.

Synthesis Methods

Several synthetic routes have been developed for the production of 1-(5-Bromothiophen-2-yl)ethylamine. Common methods include:

• Nucleophilic substitution reactions involving brominated thiophene derivatives.
• Coupling reactions with various amines to introduce the methoxyethyl group.

These methods highlight the versatility in synthesizing this compound while allowing for modifications that can enhance its biological activity.

Case Studies

Recent studies have explored the antibacterial efficacy of thiophene derivatives closely related to 1-(5-Bromothiophen-2-yl)ethylamine. For example, a study demonstrated that a similar compound exhibited potent antibacterial action against multidrug-resistant Salmonella Typhi, with an MIC value of 3.125 mg/mL, outperforming traditional antibiotics like ciprofloxacin . This underscores the potential of thiophene-based compounds in addressing antibiotic resistance.

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for 1-(5-Bromothiophen-2-yl)ethylamine, and how can reaction conditions be optimized?

• Methodological Answer : A common approach involves cyclization reactions using halogenated intermediates. For example, phosphorous oxychloride (POCl₃) at elevated temperatures (120°C) has been employed to cyclize thiourea analogs into halogenated heterocycles, as seen in similar bromothiophene derivatives . Optimization may include adjusting solvent systems (e.g., ethanol or methanol), temperature gradients, and catalysts like ZnSO₄ for coordinating intermediates . Purity can be enhanced via recrystallization from toluene or ethanol .

Q. Which spectroscopic and crystallographic techniques are critical for characterizing this compound?

• Methodological Answer : Infrared (IR) spectroscopy identifies functional groups like amine and methoxy moieties. X-ray crystallography resolves structural conformation, as demonstrated for bromothiophene analogs to confirm regioisomerism . Nuclear Magnetic Resonance (NMR) (¹H/¹³C) and High-Resolution Mass Spectrometry (HRMS) validate molecular weight and substituent positions . Cross-validation with computational models (e.g., Hirshfeld surface analysis) ensures structural accuracy .

Q. What preliminary biological assays are suitable for evaluating its pharmacological potential?

• Methodological Answer : Begin with in vitro antitubercular or antimicrobial assays using microplate Alamar Blue assays (minimum inhibitory concentration, MIC). Cytotoxicity can be screened via MTT assays on mammalian cell lines (e.g., HEK-293) to establish selectivity indices . Dose-response curves (0.1–100 µM) help determine EC₅₀ values .

Advanced Research Questions

Q. How can conflicting data regarding biological activity be systematically addressed?

• Methodological Answer : Contradictions in activity may arise from assay variability (e.g., bacterial strain differences) or solubility issues. Replicate studies under standardized conditions (pH, temperature) are critical. Structural analogs (e.g., chloro vs. bromo substitutions) can isolate substituent effects . Synchrotron-based crystallography or molecular dynamics simulations may reveal binding site disparities .

Q. What strategies improve the compound’s stability during long-term storage or experimental protocols?

• Methodological Answer : Degradation of bromothiophene derivatives is minimized by storing samples at –20°C under inert gas (argon). Continuous cooling during experiments (4°C) reduces organic degradation, as observed in wastewater matrix studies . Lyophilization in amber vials prevents photolytic cleavage of the bromine-thiophene bond .

Q. How can computational modeling predict receptor interactions or metabolic pathways?

• Methodological Answer : Density Functional Theory (DFT) calculates electronic properties (HOMO-LUMO gaps) to predict reactivity. Molecular docking (AutoDock Vina) against target receptors (e.g., Mycobacterium tuberculosis enoyl-ACP reductase) identifies binding affinities . In silico ADMET tools (SwissADME) evaluate metabolic stability and cytochrome P450 interactions .

Q. What experimental designs mitigate synthetic byproduct formation in halogenated analogs?

• Methodological Answer : Byproducts like regioisomers are minimized using directing groups (e.g., methoxyethylamine) during cyclization. Reaction monitoring via TLC or LC-MS ensures intermediate purity. Catalytic systems (e.g., Pd/Cu for Ullmann coupling) enhance regioselectivity in bromothiophene derivatives .

Data Contradiction Analysis

Q. How should researchers interpret discrepancies between computational predictions and empirical bioactivity data?

• Methodological Answer : Discrepancies often arise from solvent effects or protein flexibility not captured in rigid docking. Free-energy perturbation (FEP) simulations improve binding affinity predictions. Validate with isothermal titration calorimetry (ITC) to measure thermodynamic parameters . Adjust force fields in molecular dynamics (MD) to account for solvation dynamics .

Methodological Best Practices

• Synthesis : Prioritize anhydrous conditions for amine-containing intermediates to prevent hydrolysis .
• Characterization : Combine crystallographic data with DFT-optimized geometries to resolve stereochemical ambiguities .
• Biological Testing : Include positive controls (e.g., isoniazid for antitubercular assays) and validate via orthogonal assays (e.g., CFU counting) .